![molecular formula C6H11NO B6282654 1-methyl-2-oxa-5-azabicyclo[2.2.1]heptane CAS No. 1935565-29-9](/img/no-structure.png)
1-methyl-2-oxa-5-azabicyclo[2.2.1]heptane
Overview
Description
“1-methyl-2-oxa-5-azabicyclo[2.2.1]heptane” is a chemical compound with a molecular weight of 193.63 . It is also known as “methyl 2-oxa-5-azabicyclo [2.2.1]heptane-4-carboxylate hydrochloride” and has the InChI code "1S/C7H11NO3.ClH/c1-10-6 (9)7-2-5 (3-8-7)11-4-7;/h5,8H,2-4H2,1H3;1H" .
Synthesis Analysis
The synthesis of oxygenated 2-azabicyclo[2.2.1]heptanes, which includes “1-methyl-2-oxa-5-azabicyclo[2.2.1]heptane”, can be achieved via a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates .Molecular Structure Analysis
The molecular structure of “1-methyl-2-oxa-5-azabicyclo[2.2.1]heptane” can be represented by the InChI code "1S/C7H11NO3.ClH/c1-10-6 (9)7-2-5 (3-8-7)11-4-7;/h5,8H,2-4H2,1H3;1H" .Chemical Reactions Analysis
The palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes is a key reaction in the synthesis of "1-methyl-2-oxa-5-azabicyclo[2.2.1]heptane" . The products of this reaction can be further functionalized to build up a library of bridged aza-bicyclic structures .Physical And Chemical Properties Analysis
“1-methyl-2-oxa-5-azabicyclo[2.2.1]heptane” is a powder at room temperature . It has a molecular weight of 193.63 .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “1-methyl-2-oxa-5-azabicyclo[2.2.1]heptane,” focusing on six unique applications:
Drug Design and Discovery
This compound has been utilized as a morpholine surrogate in drug design, indicating its potential use in the development of new pharmaceuticals .
Synthesis of P38 Kinase Inhibitors
It serves as a reactant in the preparation of diaza/aza/phthalazines, which are p38 kinase inhibitors used for treating inflammations .
Construction of Oxygenated Heterocycles
A palladium-catalyzed 1,2-aminoacyloxylation process uses this compound to synthesize oxygenated 2-azabicyclo[2.2.1]heptanes, which are valuable in medicinal chemistry .
Synthetic Intermediate
The unique structure of this compound makes it a challenging yet valuable scaffold as a synthetic intermediate in several total syntheses within drug discovery .
Lactam Alkaloid Class
Platform for Functional Diversity
Research suggests that this compound can be used as a platform for functional diversity, particularly in the synthesis of backbone-constrained gamma-amino acid analogues, which are important in peptide chemistry .
Safety and Hazards
The safety information for “1-methyl-2-oxa-5-azabicyclo[2.2.1]heptane” includes several hazard statements: H302, H315, H319, H335 . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
Future Directions
The future directions for “1-methyl-2-oxa-5-azabicyclo[2.2.1]heptane” could involve further functionalization of the products of the palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes to build up a library of bridged aza-bicyclic structures . This could potentially expand the range of applications for this compound.
Mechanism of Action
Target of Action
The primary targets of 1-methyl-2-oxa-5-azabicyclo[22Related compounds have been used in the preparation of diaza/aza/phthalazines as p38 kinase inhibitors , suggesting potential targets could be kinases involved in inflammation and other cellular processes.
Result of Action
The molecular and cellular effects of 1-methyl-2-oxa-5-azabicyclo[22If the compound acts as a kinase inhibitor, it could potentially alter cellular signaling, leading to changes in cell function or viability .
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can impact how 1-methyl-2-oxa-5-azabicyclo[2.2.1]heptane interacts with its targets and exerts its effects. For instance, the compound is recommended to be stored at room temperature , suggesting that extreme temperatures could potentially affect its stability or activity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-2-oxa-5-azabicyclo[2.2.1]heptane involves the formation of the bicyclic ring system through a series of reactions.", "Starting Materials": [ "2-methyl-1,3-propanediol", "sodium hydride", "2-bromo-1-butene", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "1. Treatment of 2-methyl-1,3-propanediol with sodium hydride in anhydrous conditions to form the corresponding alkoxide.", "2. Reaction of the alkoxide with 2-bromo-1-butene to form the bicyclic intermediate.", "3. Reduction of the intermediate with sodium borohydride to form the alcohol.", "4. Conversion of the alcohol to the corresponding mesylate using mesyl chloride and triethylamine.", "5. Reaction of the mesylate with sodium bicarbonate to form the bicyclic amine.", "6. Quaternization of the amine with methyl iodide to form the final product, 1-methyl-2-oxa-5-azabicyclo[2.2.1]heptane.", "7. Purification of the product using standard techniques such as extraction, washing with water, drying with magnesium sulfate, and evaporation of the solvent." ] } | |
CAS RN |
1935565-29-9 |
Product Name |
1-methyl-2-oxa-5-azabicyclo[2.2.1]heptane |
Molecular Formula |
C6H11NO |
Molecular Weight |
113.2 |
Purity |
0 |
Origin of Product |
United States |
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